Cas no 2228607-67-6 (methyl 1-methyl-4-(sulfanylmethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-4-(sulfanylmethyl)-1H-pyrazole-3-carboxylate
• CAS No: 2228607-67-6
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 6012382
• PubChem ID: 165736654
• Update Time: 2025-10-29

methyl 1-methyl-4-(sulfanylmethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-4-(sulfanylmethyl)-1H-pyrazole-3-carboxylate
• EN300-1738567
• 2228607-67-6

• Inchi： 1S/C7H10N2O2S/c1-9-3-5(4-12)6(8-9)7(10)11-2/h3,12H,4H2,1-2H3
• InChI Key： QHYYEQLVGMJXRI-UHFFFAOYSA-N
• SMILES： SCC1=CN(C)N=C1C(=O)OC

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.1Ų

Additional information on methyl 1-methyl-4-(sulfanylmethyl)-1H-pyrazole-3-carboxylate

Methyl 1-Methyl-4-(Sulfanylmethyl)-1H-Pyrazole-3-Carboxylate (CAS No. 2228607-67-6)

The compound methyl 1-methyl-4-(sulfanylmethyl)-1H-pyrazole-3-carboxylate, identified by the CAS registry number 2228607-67-6, is a fascinating molecule with significant potential in various chemical and biological applications. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse functional groups and structural versatility. The presence of a methyl group, a sulfanyl (thioether) group, and a carboxylate ester in its structure contributes to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of methyl 1-methyl-4-(sulfanylmethyl)-1H-pyrazole-3-carboxylate through various methodologies, including multi-component reactions and modular synthesis strategies. These methods not only enhance the efficiency of production but also allow for fine-tuning of the molecule's properties for specific applications. For instance, the incorporation of sulfur-containing groups like the sulfanyl moiety has been shown to improve the compound's stability under oxidative conditions, making it suitable for use in harsh chemical environments.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. The pyrazole ring is known for its ability to act as a bioisostere for other heterocycles, offering potential for drug design and optimization. Studies have demonstrated that methyl 1-methyl-4-(sulfanylmethyl)-1H-pyrazole-3-carboxylate exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound in the development of therapeutic agents. Furthermore, its sulfur-containing group may contribute to its pharmacokinetic profile, enhancing bioavailability and reducing toxicity.

In addition to its medicinal applications, this compound has garnered attention in materials science due to its ability to act as a precursor in the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. The carboxylate ester group serves as a versatile ligand, enabling the formation of stable metal complexes with desired magnetic or electronic properties. Recent research has explored the use of this compound in constructing MOFs with high surface area and porosity, which could find applications in gas storage, catalysis, and sensing technologies.

The synthesis of methyl 1-methyl-4-(sulfanylmethyl)-1H-pyrazole-3-carboxylate typically involves a combination of nucleophilic substitution reactions and cyclization processes. For example, the formation of the pyrazole ring can be achieved through the condensation of an aldehyde with an amine derivative under acidic conditions, followed by subsequent modifications to introduce the sulfanyl and methyl groups. The use of modern catalytic systems has significantly improved the yield and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways and ecological impact of this compound. Initial studies suggest that methyl 1-methyl-4-(sulfanylmethyl)-1H-pyrazole-3-carboxylate undergoes microbial degradation under aerobic conditions, with sulfur-containing intermediates playing a key role in the breakdown process. These findings are crucial for assessing its environmental safety and guiding sustainable practices in its production and disposal.

In conclusion, methyl 1-methyl-4-(sulfanylmethyl)-1H-pyrazole-3-carboxylate (CAS No. 2228607-67) is a versatile compound with multifaceted applications across chemistry, biology, and materials science. Its unique structure endows it with valuable properties that continue to drive innovative research and development efforts. As advancements in synthetic methods and analytical techniques unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.